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Compound of Interest

Compound Name: Tilfrinib

Cat. No.: B611377

Disclaimer: Specific disposal guidelines for Tilfrinib have not been officially published. The
following procedures are based on established best practices for the disposal of potent,
research-grade chemical compounds. Researchers must consult their institution's
Environmental Health and Safety (EHS) department to ensure full compliance with local, state,
and federal regulations.

Tilfrinib is a potent and selective inhibitor of breast tumor kinase (Brk), also known as protein
tyrosine kinase 6 (PTK6), and is utilized in cancer research.[1][2] Proper handling and disposal
are paramount to ensure personnel safety and environmental protection. This guide provides
essential information for the safe management and disposal of Tilfrinib in a laboratory setting.

Key Chemical and Safety Data

A comprehensive understanding of Tilfrinib's properties is the first step toward safe handling
and disposal.
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Property Value Source
CAS Number 1600515-49-8 [3]
Molecular Formula C17H13N30 [3]
Molecular Weight 275.3 g/mol [3]
Appearance Solid [4]
Solubility DMSO: 23 mg/mL, Ethanol: 13 Bl
mg/mL
Storage Store at -20°C [3114]
Purity >98%

Hazard Statement

This material should be
considered hazardous until
further information becomes
available. Do not ingest,
inhale, get in eyes, on skin, or

on clothing.[4]

Experimental Protocols for Disposal

The proper disposal of Tilfrinib depends on its form (solid, in solution, or as contaminated

material).

Protocol 1: Disposal of Unused Solid Tilfrinib

» Do Not Dispose Down the Drain or in General Waste: Solid chemical waste of this nature

should never be disposed of in a manner that could allow it to enter the environment

untreated.

o Segregation: Collect unused or expired solid Tilfrinib in a dedicated, clearly labeled

hazardous waste container. The label should include the chemical name ("Tilfrinib"), CAS

number, and the appropriate hazard warnings.
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e Waste Stream: This waste should be managed as chemical or pharmaceutical waste,
destined for incineration at a licensed facility.

e Consult EHS: Contact your institution's EHS office to arrange for the pickup and disposal of
the hazardous waste container.

Protocol 2: Disposal of Tilfrinib Solutions

Tilfrinib is soluble in organic solvents like DMSO and ethanol.[3][4] These solutions must be
handled as hazardous chemical waste.

e Collection: Collect all solutions containing Tilfrinib in a designated, leak-proof, and shatter-
resistant hazardous waste container. The container must be compatible with the solvent
used (e.g., a polyethylene container for organic solvents).

» Labeling: Clearly label the container with the full chemical names of all constituents (e.qg.,
"Tilfrinib in Dimethyl Sulfoxide"), their approximate concentrations, and appropriate hazard
symbols.

o Segregation: Do not mix different solvent waste streams unless explicitly permitted by your
EHS office.

» Disposal: Arrange for pickup and disposal through your institution's hazardous waste
management program.

Protocol 3: Disposal of Contaminated Labware

Items such as pipette tips, centrifuge tubes, gloves, and empty vials that have come into direct
contact with Tilfrinib are considered contaminated waste.

e Solid Contaminated Waste:

o Collection: Place all contaminated solid materials in a designated, labeled hazardous
waste bag or container. This is often referred to as "chemically contaminated solid waste."

o Segregation: Keep this waste separate from regular trash and biohazardous waste.
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o Disposal: The container should be sealed and disposed of through the institutional
chemical waste program.

e Contaminated Glassware:

o Decontamination: If possible and safe, rinse the glassware three times with a suitable
solvent (one in which Tilfrinib is soluble, like ethanol). The rinsate must be collected and
disposed of as liquid chemical waste (see Protocol 2).

o Disposal of Rinsed Glassware: After thorough rinsing, the glassware can typically be
disposed of in a designated broken glass container.[5] Consult your EHS for specific
institutional policies.

o Disposal of Un-rinsed Glassware: If rinsing is not feasible, the contaminated glassware
must be disposed of as hazardous solid waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tilfrinib waste.
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Tilfrinib Disposal Workflow

Identify Tilfrinib Waste

A4
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Dispose via Licensed
Hazardous Waste Incineratio

Click to download full resolution via product page
Caption: Workflow for the safe disposal of different forms of Tilfrinib waste.

General Safety and Handling Precautions

+ Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling Tilfrinib in any form.

« Ventilation: Handle solid Tilfrinib and prepare solutions in a chemical fume hood to avoid
inhalation of dust or vapors.

+ Spill Management: In the event of a spill, follow your laboratory's established spill cleanup
procedure for potent compounds. This typically involves containing the spill, decontaminating
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the area with an appropriate solvent, and collecting all cleanup materials as hazardous
waste.

e Training: Ensure all personnel handling Tilfrinib are trained on its potential hazards and the
proper procedures for its use and disposal.

By adhering to these guidelines and maintaining open communication with your institution's
safety office, you can ensure the safe and responsible management of Tilfrinib waste in your
research activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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